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Compound of Interest

Compound Name: Atigliflozin

Cat. No.: B1667672 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste are paramount for ensuring laboratory safety, environmental

protection, and regulatory compliance. This document provides a comprehensive, step-by-step

guide for the safe disposal of atigliflozin, an antihyperglycaemic drug candidate used in

research settings. Adherence to these procedures is essential to mitigate risks and uphold the

highest standards of laboratory practice.

Core Principles of Atigliflozin Disposal
The primary objective in disposing of atigliflozin is to prevent its release into the environment

and to ensure the safety of all personnel. As a potent, pharmacologically active substance,

atigliflozin must be managed as a regulated pharmaceutical waste stream from the point of

generation through to its final disposal. Under no circumstances should atigliflozin or its

containers be disposed of in standard trash or flushed down the drain. Improper disposal can

lead to the contamination of water systems and soil, posing a significant risk to ecosystems and

human health.

All waste materials contaminated with atigliflozin, including unused or expired compounds,

contaminated personal protective equipment (PPE), and empty containers, must be handled in

accordance with local, state, and federal regulations governing pharmaceutical and chemical

waste.
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Step-by-Step Disposal Protocol for Laboratory
Settings
The following protocol outlines the necessary steps for the safe and compliant disposal of

atigliflozin in a research and development environment.

1. Waste Identification and Segregation:

Identify all atigliflozin waste streams: This includes pure atigliflozin, solutions containing

atigliflozin, contaminated labware (e.g., vials, pipette tips, gloves), and any materials used

for spill cleanup.

Segregate atigliflozin waste: Do not mix atigliflozin waste with other incompatible chemical

waste. It should be collected in a designated, separate waste container.

2. Containerization:

Use appropriate containers: Collect atigliflozin waste in a clearly labeled, leak-proof, and

sealable container. The container material should be compatible with the chemical properties

of atigliflozin and any solvents used.

Secure closure: Ensure the waste container is tightly sealed at all times, except when adding

waste, to prevent spills and atmospheric release.

3. Labeling:

Properly label the waste container: The label should be clear, legible, and securely affixed to

the container. At a minimum, the label must include:

The words "Hazardous Waste"

The chemical name: "Atigliflozin"

The CAS Number: "647834-15-9"

The primary hazard(s) associated with the waste (e.g., "Toxic," "Pharmacologically Active")
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The accumulation start date

The name and contact information of the generating laboratory or researcher

4. Storage:

Store in a designated area: Store the sealed and labeled waste container in a designated,

secure, and well-ventilated satellite accumulation area (SAA) or central hazardous waste

storage area.

Secondary containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary containment bin to prevent the spread of material in

case of a leak.

5. Disposal:

Engage a licensed waste management provider: The disposal of atigliflozin waste must be

handled by a licensed and reputable hazardous waste management company that

specializes in pharmaceutical or chemical waste.

Incineration: The preferred method of disposal for pharmacologically active compounds like

atigliflozin is high-temperature incineration by a permitted facility. This ensures the complete

destruction of the active pharmaceutical ingredient.

Documentation: Maintain a detailed inventory of all atigliflozin waste generated and ensure

that all shipping manifests and certificates of disposal are retained in accordance with

institutional and regulatory requirements.

Key Disposal Considerations and Regulatory
Summary
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Consideration Requirement/Best Practice
Regulatory Framework
(General)

Waste Classification

Likely classified as a non-

hazardous pharmaceutical

waste, but should be managed

as hazardous waste as a best

practice to ensure full

compliance.

Resource Conservation and

Recovery Act (RCRA),

Environmental Protection

Agency (EPA) regulations, and

state-specific pharmaceutical

waste rules.

Container Type

Leak-proof, sealable, and

chemically compatible

containers.

Department of Transportation

(DOT) regulations for

transport; institutional EHS

guidelines.

Labeling

Must include "Hazardous

Waste," chemical name, CAS

number, associated hazards,

and accumulation start date.

EPA and DOT requirements.

Disposal Method

High-temperature incineration

through a licensed hazardous

waste disposal facility.

RCRA and EPA regulations

mandate proper treatment and

disposal of pharmaceutical

waste.

Documentation

Maintain waste inventory,

manifests, and certificates of

disposal.

EPA and state environmental

agencies.

Atigliflozin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

atigliflozin waste in a laboratory setting.
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Workflow for the proper disposal of atigliflozin waste in a laboratory.
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To cite this document: BenchChem. [Proper Disposal of Atigliflozin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667672#atigliflozin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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